Cas no 101670-67-1 (Benzene,1,3,5-triisothiocyanato-)

Benzene,1,3,5-triisothiocyanato- structure
101670-67-1 structure
Product name:Benzene,1,3,5-triisothiocyanato-
CAS No:101670-67-1
MF:C9H3N3S3
MW:249.335216760635
CID:193431
PubChem ID:58712

Benzene,1,3,5-triisothiocyanato- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,3,5-triisothiocyanato-
    • 1,3,5-triisothiocyanatobenzene
    • 1.3.5-Triisothiocyanato-benzol
    • AC1L1PLM
    • ACMC-20m4p4
    • AG-D-08926
    • Benzen-1,3,5-triyltriisothiocyanat
    • benzene-1,3,5-triyl triisothiocyanate
    • BRN 3293763
    • CTK4A0083
    • ISOTHIOCYANIC ACID, s-PHENENYL ESTER
    • Isothiocyanic acid, s-phenenyl triester
    • 3-13-00-00555 (Beilstein Handbook Reference)
    • 101670-67-1
    • 1,3,5-Triisothiocyanatobenzene #
    • 1,3,5-triisothio-cyanatobenzene
    • 1,3,5-Trithioisocyanobenzene
    • SCHEMBL7387255
    • YSZC2240
    • LLJPDGVAIMDGFS-UHFFFAOYSA-N
    • DTXSID60144111
    • Inchi: InChI=1S/C9H3N3S3/c13-4-10-7-1-8(11-5-14)3-9(2-7)12-6-15/h1-3H
    • InChI Key: LLJPDGVAIMDGFS-UHFFFAOYSA-N
    • SMILES: N(C1C=C(N=C=S)C=C(N=C=S)C=1)=C=S

Computed Properties

  • Exact Mass: 248.94909
  • Monoisotopic Mass: 248.949
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 133A^2
  • XLogP3: 6.1

Experimental Properties

  • Density: 1.31
  • Boiling Point: 475.3°Cat760mmHg
  • Flash Point: 262.2°C
  • Refractive Index: 1.693
  • PSA: 37.08
  • LogP: 3.88950

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